Cas no 49687-08-3 (1,3-Dithiole-2-thione, 4-(methylthio)-)

1,3-Dithiole-2-thione, 4-(methylthio)- structure
49687-08-3 structure
Product name:1,3-Dithiole-2-thione, 4-(methylthio)-
CAS No:49687-08-3
MF:C4H4S4
MW:180.335
CID:2829049
PubChem ID:11084493

1,3-Dithiole-2-thione, 4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiole-2-thione, 4-(methylthio)-
    • DTXCID20405432
    • 49687-08-3
    • DTXSID30454613
    • 4-[2-methyl]thio-1,3-dithiole-2-thione
    • Inchi: InChI=1S/C4H4S4/c1-6-3-2-7-4(5)8-3/h2H,1H3
    • InChI Key: WHEAEHGFZATQDZ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 179.91958482Da
  • Monoisotopic Mass: 179.91958482Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 108Ų

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